BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Profiling & Synthetic Utility of
3-(4-Chlorophenyl)-4-methylpentanoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-(4-Chlorophenyl)-4-
Compound Name:

methylpentanoic acid
CAS No.: 126275-16-9

Cat. No.: B2997866

Get Quote

Executive Summary

3-(4-Chlorophenyl)-4-methylpentanoic acid (CAS 126275-16-9) represents a critical
structural scaffold in modern medicinal chemistry. As a lipophilic, branched aryl-alkanoic acid, it
serves as a valuable intermediate in the synthesis of GABA-B receptor modulators and as a
hydrophobic probe in Structure-Activity Relationship (SAR) studies.

This guide moves beyond basic database entries to provide a functional analysis of the
molecule’s behavior in solution, its solid-state characteristics, and robust protocols for its
synthesis and characterization.

Physicochemical Identity & Properties[1][2][3][4][5]
[6][7]

The molecule is characterized by a unique steric environment: a chiral center at C3 flanked by
a bulky isobutyl group (C4-C5) and an electron-withdrawing p-chlorophenyl ring. This
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combination imparts significant lipophilicity and resistance to metabolic oxidation compared to
linear analogs.

Table 1: Core Physicochemical Data

Property Value | Description Source/Note

CAS Registry Number 126275-16-9 Sigma-Aldrich [1]

3-(4-chlorophenyl)-4-

IUPAC Name , ,
methylpentanoic acid

Molecular Formula C12H15CIO2

Molecular Weight 226.70 g/mol

) White to off-white crystalline ) )

Physical State ] Experimental observation
solid

Predicted LogP 3.6-3.8 Calculated (ClogP)

pKa (Acidic) 4.65+0.10 Carboxylic acid moiety

H-Bond Donors/Acceptors 1 Donor / 2 Acceptors

Rotatable Bonds 4 C2-C3, C3-C4, C3-Ar, C4-C5

Solubility Profile & Formulation Logic

Due to the p-chlorophenyl and isobutyl moieties, this acid exhibits low aqueous solubility (<0.5
mg/mL at pH 2.0).

o pH-Dependent Solubility: As a weak acid (pKa ~4.65), solubility increases significantly above
pH 6.0 due to ionization (carboxylate formation).

e Organic Solvents: Highly soluble in Dichloromethane (DCM), Ethyl Acetate, and Methanol.

» Implication: For biological assays, stock solutions should be prepared in DMSO (up to 50
mM) and diluted into buffered media (pH 7.4) to prevent precipitation.
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Synthetic Methodology: The Conjugate Addition
Route

While various routes exist, the most robust method for generating the C3-chiral center with high
regioselectivity is the Copper-Catalyzed 1,4-Conjugate Addition of a Grignard reagent to an

-unsaturated ester.

Reaction Logic

Direct alkylation of phenylacetic acid derivatives often leads to poly-alkylation. Instead, we
utilize trans-4-methyl-2-pentenoate (derived from isobutyraldehyde) as the Michael acceptor.
The copper catalyst directs the nucleophile (4-chlorophenylmagnesium bromide) to the

-position (C3), avoiding 1,2-addition.

Step-by-Step Protocol

Reagents:

Ethyl trans-4-methyl-2-pentenoate (1.0 equiv)

4-Chlorophenylmagnesium bromide (1.2 equiv, 1.0 M in THF)

Copper(l) lodide (Cul) (5 mol%)

Trimethylsilyl chloride (TMSCI) (2.0 equiv) — Accelerator

Solvent: Anhydrous THF
Procedure:

o Catalyst Activation: In a flame-dried Schlenk flask under Argon, suspend Cul (5 mol%) in
anhydrous THF. Cool to -78°C.

e Accelerator Addition: Add TMSCI (2.0 equiv). The TMSCI traps the intermediate enolate,
accelerating the reaction and improving yield.
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» Grignard Addition: Dropwise add 4-Chlorophenylmagnesium bromide over 30 minutes. The
solution will turn yellow/brown.

o Substrate Addition: Slowly add Ethyl trans-4-methyl-2-pentenoate dissolved in THF.
e Reaction: Stir at -78°C for 2 hours, then allow to warm to 0°C over 1 hour.
e Quench: Quench with saturated aqueous NH4Cl (dissolves copper salts).

o Hydrolysis: Extract the ester intermediate with Ethyl Acetate. Dissolve the crude oil in
MeOH/Hz20 (3:1) and treat with LiOH (3 equiv) at 50°C for 4 hours to liberate the free acid.

 Purification: Acidify to pH 2 with 1N HCI, extract with DCM, and recrystallize from
Hexane/EtOAc.

Synthesis Workflow Diagram

Ethyl 4-methyl-2-pentenoate
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Click to download full resolution via product page

Figure 1: Convergent synthesis pathway utilizing copper-catalyzed conjugate addition for
regiocontrol.

Analytical Characterization

To validate the identity and purity of the synthesized compound, the following analytical
methods are required.

HPLC Method (Reverse Phase)
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This method separates the target acid from the des-chloro impurity and unreacted starting
materials.

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 pum.
e Mobile Phase A: 0.1% Phosphoric Acid in Water.

» Mobile Phase B: Acetonitrile.

» Gradient: 20% B to 90% B over 15 minutes.

e Flow Rate: 1.0 mL/min.

e Detection: UV @ 220 nm (Carboxyl) and 265 nm (Aromatic).

o Retention Time: Expect elution around 8-9 minutes due to high lipophilicity.

NMR Interpretation (Proton *H)

The *H NMR spectrum in CDCls provides a distinct fingerprint:

Isopropyl Methyls: Two doublets (or overlapping multiplets) around 0.8—0.9 ppm (6H).
e Methine (C4): A multiplet around 1.8 ppm (1H).
e Benzylic Methine (C3): A multiplet around 3.0-3.2 ppm (1H).[1]

o Methylene (C2): Two doublets of doublets (ABX system) around 2.6—2.8 ppm (2H), adjacent
to the carboxylic acid.[1]

o Aromatic Region: Two doublets (AA'BB' system) at 7.15 ppm and 7.25 ppm (4H),
characteristic of para-substitution.

Handling & Stability

o Storage: Store in a tightly sealed container at 2—8°C. The compound is chemically stable but
hygroscopic.
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o Safety: The p-chlorophenyl moiety suggests potential skin sensitization. Use standard PPE
(gloves, goggles).

o Degradation: The primary degradation pathway is decarboxylation (rare under ambient
conditions) or oxidation of the benzylic position under harsh UV light. Protect from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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